Cas no 444791-55-3 (Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate)

Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate is a heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core with chloro substituents at the 6 and 8 positions and an ethyl ester group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitution enhances electrophilic character, facilitating cross-coupling and nucleophilic substitution reactions. The ethyl ester moiety offers versatility for hydrolysis or transesterification, enabling derivatization into carboxylic acids or amides. Its well-defined crystalline form ensures consistent purity, supporting reproducible results in research and industrial applications. The compound is particularly useful in the development of bioactive molecules due to its scaffold diversity.

Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate structure

444791-55-3 structure

Product Name:Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate

CAS No:444791-55-3

MF:C₁₀H₈Cl₂N₂O₂

MW:259.088720321655

MDL:MFCD02325395

CID:2951890

PubChem ID:901009

Update Time:2025-06-07

Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 6,8-二氯咪唑并[1,2-A]吡啶-2-羧酸乙酯
- ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
- Oprea1_642109
- STK510242
- ethyl6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
- EN300-198987
- BC-0729
- 444791-55-3
- MFCD02325395
- AKOS005071874
- AI-204/31692005
- Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
- MDL： MFCD02325395
- Inchi： 1S/C10H8Cl2N2O2/c1-2-16-10(15)8-5-14-4-6(11)3-7(12)9(14)13-8/h3-5H,2H2,1H3
- InChI Key： QPDWMYCWZHTXNP-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CN2C=C(C(=O)OCC)N=C21)Cl

Computed Properties

Exact Mass: 257.9962829g/mol
Monoisotopic Mass: 257.9962829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 43.6

Experimental Properties

Melting Point: 169-170°

Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate Security Information

HazardClass：IRRITANT

Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E941338-50mg	Ethyl 6,8-Dichloroimidazo[1,2-A]Pyridine-2-Carboxylate	444791-55-3		50mg	$ 50.00	2022-06-05
TRC	E941338-100mg	Ethyl 6,8-Dichloroimidazo[1,2-A]Pyridine-2-Carboxylate	444791-55-3		100mg	$ 65.00	2022-06-05
TRC	E941338-500mg	Ethyl 6,8-Dichloroimidazo[1,2-A]Pyridine-2-Carboxylate	444791-55-3		500mg	$ 185.00	2022-06-05
Chemenu	CM290203-1g	Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate	444791-55-3	95%	1g	$146	2023-01-07
Chemenu	CM290203-5g	Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate	444791-55-3	95%	5g	$465	2023-01-07
abcr	AB269203-1 g	Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate, 95%; .	444791-55-3	95%	1 g	€260.30	2023-07-20
Matrix Scientific	046439-500mg	Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate, >95%	444791-55-3	>95%	500mg	$181.00	2023-09-08
Matrix Scientific	046439-1g	Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate, >95%	444791-55-3	>95%	1g	$228.00	2023-09-08
Matrix Scientific	046439-5g	Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate, >95%	444791-55-3	>95%	5g	$524.00	2023-09-08
Enamine	EN300-198987-0.05g	ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate	444791-55-3		0.05g	$251.0	2023-09-16

Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate Related Literature

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3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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